3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% (3-ABPB-95) is a chemical compound that has been studied for its various applications in the scientific research community. It is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis. It has been studied for its biochemical and physiological effects, as well as its potential uses in laboratory experiments.
Scientific Research Applications
3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis and can be used to synthesize various organic compounds. Additionally, it has been studied as a potential inhibitor of enzymes, such as cyclooxygenase-2 (COX-2) and cyclooxygenase-3 (COX-3).
Mechanism of Action
The mechanism of action of 3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of enzymes, such as COX-2 and COX-3. This inhibition is thought to be due to the compound’s ability to bind to the active site of the enzyme. This binding prevents the enzyme from catalyzing its reaction and thus inhibits its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% have not been extensively studied. However, some studies have shown that it can act as an inhibitor of COX-2 and COX-3. Inhibition of these enzymes has been associated with a variety of physiological effects, including anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used to synthesize various organic compounds. Additionally, it can be used as an inhibitor of enzymes, such as COX-2 and COX-3. However, it is important to note that the biochemical and physiological effects of 3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% have not been extensively studied, and its mechanism of action is still not fully understood.
Future Directions
There are several potential future directions for research on 3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95%. Further research is needed to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, studies could be conducted to explore the potential applications of 3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% in the synthesis of organic compounds. Finally, studies could be conducted to explore the potential therapeutic applications of 3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95%, such as its potential use as an anti-inflammatory or analgesic agent.
Synthesis Methods
3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95% is typically synthesized through a multi-step process. The first step involves the reaction of 4-benzyloxybenzaldehyde with sodium nitrite in aqueous solution. This reaction yields 4-benzyloxybenzoyl nitrite, which is then hydrolyzed with acetic acid to form 4-benzyloxybenzoic acid. Finally, the 4-benzyloxybenzoic acid is reacted with ammonia to form 3-Amino-5-(4-benzyloxyphenyl)benzoic acid, 95%.
properties
IUPAC Name |
3-amino-5-(4-phenylmethoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO3/c21-18-11-16(10-17(12-18)20(22)23)15-6-8-19(9-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13,21H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJZOTIBOBWFRKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=CC(=C3)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692247 |
Source
|
Record name | 5-Amino-4'-(benzyloxy)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261912-66-6 |
Source
|
Record name | 5-Amino-4'-(benzyloxy)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.